4-Nitroindan
Overview
Description
4-Nitroindan is an organic compound with the empirical formula C9H9NO2 . It has a molecular weight of 163.17 g/mol . The structure of this compound includes a nitro group (-NO2) attached to an indan ring .
Molecular Structure Analysis
The molecular structure of this compound consists of a nitro group (-NO2) attached to an indan ring . The molecule has a density of 1.3±0.1 g/cm3, a boiling point of 273.8±29.0 °C at 760 mmHg, and a flash point of 127.3±17.1 °C .
Physical And Chemical Properties Analysis
This compound has a molecular weight of 163.17 g/mol and an empirical formula of C9H9NO2 . It has a boiling point of 105-107 °C/6 mmHg and a melting point of 41-43 °C . The compound has a density of 1.3±0.1 g/cm3 .
Scientific Research Applications
Catalysis
The compound is also explored in catalysis research. Its structure can be modified to create catalysts that facilitate various chemical reactions, potentially increasing efficiency and selectivity in industrial processes.
Each of these applications leverages the unique chemical properties of 4-Nitroindan , demonstrating its versatility and importance in scientific research. While the search results did not provide specific examples of applications, the general roles of such compounds in these fields are well-established within the scientific community .
Mechanism of Action
Target of Action
The specific targets of 4-Nitroindan are currently unknown. Nitro-substituted compounds often act as electrophiles, reacting with nucleophilic centers in biological molecules. Indenes, on the other hand, are aromatic hydrocarbons that can interact with a variety of biological targets through hydrophobic interactions and π-π stacking .
Mode of Action
Without specific information on this compound, it’s challenging to provide a detailed mode of action. The indene moiety could interact with biological targets through hydrophobic interactions .
Biochemical Pathways
The exact biochemical pathways influenced by this compound are not known. Nitro compounds can participate in redox reactions, potentially affecting oxidative stress pathways. Indenes may interact with various enzymes and receptors, influencing their activity .
Pharmacokinetics
Nitro compounds are often metabolized through reduction, while indenes are typically lipophilic, suggesting they might be widely distributed in the body .
Result of Action
Depending on its specific targets and mode of action, it could potentially influence a variety of cellular processes .
Action Environment
The action of this compound could be influenced by various environmental factors, such as pH, temperature, and the presence of other molecules. For instance, the reactivity of nitro groups can be influenced by pH, while the lipophilicity of indenes could affect their distribution in different cellular environments .
properties
IUPAC Name |
4-nitro-2,3-dihydro-1H-indene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9NO2/c11-10(12)9-6-2-4-7-3-1-5-8(7)9/h2,4,6H,1,3,5H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZQABKMBXKCJTPM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(C1)C(=CC=C2)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40188255 | |
Record name | 4-Nitroindan | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40188255 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
163.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
34701-14-9 | |
Record name | 4-Nitroindan | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=34701-14-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Nitroindan | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0034701149 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 34701-14-9 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=76671 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 4-Nitroindan | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40188255 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-nitroindan | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.047.403 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | 4-Nitroindan | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/GQX72X2C2P | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the typical synthetic application of 4-Nitroindan?
A1: this compound serves as a versatile starting material for synthesizing various indan derivatives, particularly those containing amino or sulfonic acid groups. For example, it can be used to synthesize 4-aminoindan-7-sulfonic acid [], 5-aminoindan-6-sulfonic acid [], and several other sulfonated derivatives of aminoindan []. It is also a key precursor in the synthesis of 5-azaacenaphthene derivatives, specifically 3-ethoxycarbonyl-5-azaacenaphthene-1, 4(5H)-dione-1ethylene acetal and 3-ethoxycarbonyl-5-azaacenaphthene-1, 4(5H)-dione-1-ethylene dithioacetal [, ].
Q2: Can you elaborate on the synthesis of sulfonated aminoindan derivatives from this compound?
A2: The synthesis of sulfonated aminoindan derivatives from this compound often involves a multistep process. One method involves sulfonation of this compound to produce the corresponding nitroindan sulfonic acid, followed by reduction of the nitro group to an amine group. For instance, this compound can be sulfonated to yield this compound-6-sulfonic acid, which is subsequently reduced to obtain 4-aminoindan-6-sulfonic acid [].
Q3: Are there alternative routes for synthesizing specific sulfonated aminoindan derivatives from this compound?
A3: Yes, alternative synthetic routes exist. For instance, 4-aminoindan-5-sulfonic acid can be synthesized by first treating 4-amino-7-bromoindan with amidosulfuric acid to produce 4-amino-7-bromoindan-5-sulfonic acid, followed by hydrogenolysis to remove the bromine atom [].
Q4: What is the significance of synthesizing 5-azaacenaphthene derivatives from this compound?
A4: The synthesis of 5-azaacenaphthene derivatives from this compound is significant due to the potential biological activities of these heterocyclic compounds. While specific biological activities are not discussed in the provided abstracts, the development of new heterocyclic compounds is crucial for exploring potential pharmaceutical and medicinal applications [, ].
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